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Compound of Interest

Compound Name: CAY10701

Cat. No.: B15606189

CAY10701: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the known chemical properties of CAY10701.
Despite a comprehensive search for its biological activity, mechanism of action, and associated
signaling pathways, publicly available information is limited. This guide presents the available
data and highlights the current knowledge gap regarding this compound.

Chemical and Physical Properties

CAY10701 is a crystalline solid with a high purity of 298%.[1] Its fundamental molecular
characteristics are summarized in the table below for easy reference.

Property Value Reference
Molecular Formula C24H19N302 [1]
Molecular Weight 381.4 g/mol [1]

6-benzoyl-3,7-dihydro-2-(4-
Alternative Name pentyn-1-yl)-5-phenyl-4h- [1]
pyrrolo[2,3-d]pyrimidin-4-one

Formulation A crystalline solid [1]

Purity >98% [1]
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Biological Activity and Mechanism of Action

Currently, there is no publicly available information detailing the biological activity, target
protein(s), or mechanism of action of CAY10701. Extensive searches for experimental
protocols, in-vitro or in-vivo studies, and associated signaling pathways have not yielded any
specific results for this compound. The product's original supplier, Cayman Chemical, no longer
lists it as an available item, and the product page lacks any description of its biological function.

[1]

Experimental Protocols

Due to the absence of published research involving CAY10701, no established experimental
protocols can be provided.

Logical Relationship Diagram

The following diagram illustrates the current state of knowledge regarding CAY10701,
emphasizing the missing biological data.
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Caption: Current knowledge of CAY10701 is limited to its chemical properties.

In conclusion, while the chemical identity of CAY10701 is established, its biological significance
remains uncharacterized in the public domain. This presents an opportunity for novel research
to elucidate its potential therapeutic applications and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAY10701 - Cayman Chemical [bioscience.co.uk]

 To cite this document: BenchChem. [CAY10701 molecular weight and formula]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606189#cay10701-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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